4-Methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-amine

• IUPAC Name: 4-methoxy-6-morpholin-4-yl-1,3,5-triazin-2-amine
• InChI: InChI=1S/C8H13N5O2/c1-14-8-11-6(9)10-7(12-8)13-2-4-15-5-3-13/h2-5H2,1H3,(H2,9,10,11,12)
• InChI Key: TVRAAVMUXMRIAE-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC(=N1)N2CCOCC2)N
• Molecular Formula: C8H13N5O2
• Molecular Weight: 211.22 g/mol

Description

4-Methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-amine, also known as MMTA, is a chemical compound that has been of interest to the scientific community due to its potential applications in the field of medicinal chemistry. MMTA is a triazine derivative that has shown promising results as an anticancer agent and has also been investigated for its potential use as a diagnostic tool in the detection of cancer.

Mechanism of Action

Target of Action

The primary targets of 4-Methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-amine are currently unknown

Biochemical Pathways

Without knowledge of the compound’s primary targets, it is challenging to summarize the affected biochemical pathways and their downstream effects

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown . Understanding these effects requires knowledge of the compound’s primary targets and mode of action.

Action Environment

Environmental factors can significantly influence a compound’s action, efficacy, and stability. Factors such as temperature, pH, and the presence of other molecules can impact the compound’s interaction with its targets . .

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-Methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-amine in lab experiments is its potential as an anticancer agent. This compound has shown promising results in inhibiting the growth of several types of cancer cells, making it a valuable tool for cancer research. However, one of the limitations of using this compound in lab experiments is its complex synthesis process, which can make it difficult and expensive to obtain.

Future Directions

There are several future directions for research on 4-Methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-amine. One area of research is the development of more efficient and cost-effective synthesis methods for this compound. Another area of research is the investigation of the mechanism of action of this compound, which could lead to the development of more effective anticancer agents. In addition, further studies are needed to determine the potential diagnostic applications of this compound in the detection of cancer.

Scientific Research Applications

4-Methoxy-6-(morpholin-4-yl)-1,3,5-triazin-2-amine has been the subject of several scientific studies due to its potential applications in the field of medicinal chemistry. One of the most promising applications of this compound is as an anticancer agent. Studies have shown that this compound is able to inhibit the growth of several types of cancer cells, including breast cancer, lung cancer, and colon cancer. This compound has also been investigated for its potential use as a diagnostic tool in the detection of cancer.